Cas no 99-19-4 ((S)-Prunasin)

(S)-Prunasin Properties

Names and Identifiers

• (S)-Prunasin
• (2S)-sambunigrin
• NSC-782175
• MANDELONITRILE GLUCOSIDE L-FORM [MI]
• BENZENEACETONITRILE, .ALPHA.-(.BETA.-D-GLUCOPYRANOSYLOXY)-, (.ALPHA.S)-
• (alphaS)-alpha-(beta-D-Glucopyranosyloxy)benzeneacetonitrile
• L-Prunasin
• (2S)-(beta-D-glucopyranosyloxy)(phenyl)acetonitrile
• MANDELONITRILE GLUCOSIDE L-FORM
• (S)-Mandelonitrile beta-D-glucoside
• 9UZJ2ZO1HS
• S-Prunasin
• Sambunigrin ((S)-Prunasin)
• C04273
• Benzeneacetonitrile, a-(b-D-glucopyranosyloxy)-, (aS)-
• CHEBI:27761
• AKOS030531714
• NS00094438
• Benzeneacetonitrile, alpha-(beta-D-glucopyranosyloxy)-, (alphaS)-
• (2S)-2-phenyl-2-{[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}acetonitrile
• 99-19-4
• Q2217000
• (2S)-2-phenyl-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyacetonitrile
• NSC782175
• DTXSID00912912
• Sambunigrin
• UNII-9UZJ2ZO1HS
• (S)-2-Phenyl-2-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)acetonitrile
• XP175789
• (2R)-Prunasin
• Prunasin
• (-)-(2R)-Prunasin
• (-)-Prunasin
• ZKSZEJFBGODIJW-YOVYLDAJSA-N
• (?S)-?-(?-D-Glucopyranosyloxy)benzeneacetonitrile; L-Prunasin; Sambunigrin; (2S)-Sambunigrin;
• +Expand

• InChIKey： ZKSZEJFBGODIJW-YOVYLDAJSA-N
• Inchi： InChI=1S/C14H17NO6/c15-6-9(8-4-2-1-3-5-8)20-14-13(19)12(18)11(17)10(7-16)21-14/h1-5,9-14,16-19H,7H2/t9-,10-,11-,12+,13-,14-/m1/s1
• SMILES： C1=CC=C(C=C1)C(C#N)OC2C(C(C(C(O2)CO)O)O)O

Computed Properties

• Exact Mass: 295.10600
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 295.105587
• Heavy Atom Count: 21
• Complexity: 377
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _0.7
• Topological Polar Surface Area: 123

Experimental Properties

• LogP: -0.93222
• PSA: 123.17000
• Refractive Index: 1.621
• Boiling Point: 527°C at 760 mmHg
• Flash Point: 272.5°C
• Density: 1.45

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